Naperiglipron

• CAS: 2572566-11-9
• Molecular Formula: C33H26F2N4O4
• Molecular Weight: 580.6 g/mol
• InChI: InChI=1S/C33H26F2N4O4/c1-19-11-23(14-31-37-29-8-7-21(33(40)41)13-30(29)39(31)17-24-9-10-42-24)27(35)15-25(19)28-3-2-4-32(38-28)43-18-22-6-5-20(16-36)12-26(22)34/h2-8,11-13,15,24H,9-10,14,17-18H2,1H3,(H,40,41)/t24-/m0/s1
• InChIKey: QZQFEJHDNYVBKL-DEOSSOPVSA-N

Naperiglipron: Oral GLP-1R Agonist Overview

Naperiglipron (LY3549492, GLP-1R NPA II) is an orally bioavailable, non-peptide small molecule agonist of the glucagon-like peptide 1 receptor (GLP-1R) . Developed by Eli Lilly and Company, it is currently under investigation in Phase II clinical trials for obesity and type 2 diabetes mellitus (T2DM) [1]. The compound functions by activating GLP-1R to stimulate insulin secretion and suppress appetite, representing a non-peptide alternative to injectable peptide-based GLP-1 agonists [2].

GLP-1R Pathway Non-peptide small-molecule agonist for cAMP signaling pathway studies

Oral Research Model Orally bioavailable compound for in vivo metabolic disease research

Clinical-Stage Context Phase II research tool; supports translational pharmacology and safety endpoint monitoring

• [1] AdisInsight. (2026). Naperiglipron - Eli Lilly and Company. Springer Nature. Updated 03 Apr 2026. View Source
• [2] Eli Lilly reveals structure of GLP-1R agonist naperiglipron. (2025, August 13). Drug Hunter. View Source

Naperiglipron vs. Other Oral GLP-1R Agonists: Key Differences

Oral non-peptide GLP-1R agonists (NPAs) exhibit significant structural and pharmacological divergence that precludes generic substitution. While compounds like naperiglipron, orforglipron, and danuglipron all target GLP-1R, they differ in key aspects including chemical scaffold, receptor binding kinetics, intrinsic efficacy, and safety profiles [1]. For instance, orforglipron is characterized as a partial agonist with low intrinsic efficacy and negligible β-arrestin recruitment, whereas danuglipron acts as a full agonist for cAMP accumulation [2]. These mechanistic differences can translate into distinct in vivo efficacy and tolerability profiles [3]. Therefore, for any research or development workflow, a specific compound must be selected based on its unique, quantifiable properties rather than assumed class-level equivalence.

Scaffold-Class Safety Signals

Danuglipron and lotiglipron, sharing the same core scaffold, were discontinued after hepatotoxicity signals. Safety-related endpoints may not transfer to these analogs.

Distinct Substituent Chemistry

Different substitution patterns alter potency and off-target profiles relative to orforglipron. Interchangeability requires direct comparative data.

Unique Off-Target Fingerprint

Naperiglipron’s PDE10A1 activity is not shared by danuglipron or orforglipron. Analytical methods and functional assays may need revalidation when switching compounds.

• [1] Sloop, K. W., et al. (2024). The pharmacological basis for nonpeptide agonism of the GLP-1 receptor by orforglipron. Science Translational Medicine, 16(775), eadp5765. View Source
• [2] Wang, Y., et al. (2024). A novel approach to exploit Small-Molecule glucagon-like Peptide-1 receptor agonists with high potency. Bioorganic & Medicinal Chemistry, 109, 117825. View Source
• [3] Manalac, T. (2025, September 2). Lilly Ends Two Mid-Stage Trials for Second Oral Obesity Asset. BioSpace. View Source

Naperiglipron: Quantitative Differentiation Evidence

GLP-1R cAMP Potency vs. Orforglipron

In an in vitro cAMP accumulation assay using HEK293 cells expressing human GLP-1R, naperiglipron demonstrated an EC50 of 1.14 nM, indicating a 2.7-fold higher potency than orforglipron, which exhibited an EC50 of 3.05 nM under similar assay conditions [1]. This difference in potency may be significant for studies requiring robust receptor activation at lower concentrations. Note: This is a cross-study comparison as a direct head-to-head assay for these specific compounds in a single study was not identified.

GLP-1R cAMP Potency

Cross-study comparable

EC₅₀ 1.14 nM vs. 3.05 nM (orforglipron)

~2.7-fold difference in cAMP accumulation

Supports comparator pharmacology studies

Lower concentration research fit; HEK293-hGLP-1R assay

Evidence Dimension	cAMP accumulation (EC50)
Target Compound Data	1.14 nM
Comparator Or Baseline	Orforglipron: 3.05 nM
Quantified Difference	~2.7-fold more potent
Conditions	HEK293 cells expressing human GLP-1R

Why This Matters

For in vitro studies, a more potent compound requires a lower concentration to achieve the same level of target engagement, which can be critical for minimizing off-target effects or compound precipitation in assay media.

• [1] Naperiglipron Ligand Activity Chart. IUPHAR/BPS Guide to Pharmacology. Retrieved April 2026. View Source

In Vivo Glucose Lowering vs. Orforglipron

Naperiglipron utilizes a distinct chemical scaffold compared to Eli Lilly's lead oral GLP-1R agonist, orforglipron. According to industry analysts, naperiglipron's scaffold is related to that of Pfizer's danuglipron and lotiglipron, both of which were discontinued [1]. This contrasts with orforglipron, which has advanced to Phase III trials [2]. This structural divergence represents a different intellectual property estate and a distinct chemical series for GLP-1R agonism, offering an alternative structural template for SAR studies and development programs seeking to differentiate from orforglipron's chemical space.

In Vivo Glucose Lowering

Cross-study comparable

ED₅₀ 0.07 mg/kg vs. min effective 0.1 mg/kg (orforglipron)

~1.4-fold or greater difference in hGLP1R-KI mice

In vivo metabolic research context

Oral glucose tolerance test; humanized mouse model

Evidence Dimension	Chemical Scaffold Classification
Target Compound Data	Danuglipron/lotiglipron-related scaffold
Comparator Or Baseline	Orforglipron: Structurally distinct scaffold
Quantified Difference	Qualitative difference in chemical series
Conditions	Structural analysis reported by financial analysts and industry news

Why This Matters

From a procurement standpoint, this represents a distinct chemical entity. For research, it provides a structurally different tool compound to probe GLP-1R biology, which may exhibit different binding kinetics or off-target profiles compared to orforglipron.

• [1] Manalac, T. (2025, September 2). Lilly Ends Two Mid-Stage Trials for Second Oral Obesity Asset. BioSpace. View Source
• [2] Kawai, T., et al. (2020). Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. Proceedings of the National Academy of Sciences, 117(47), 29959-29967. View Source

hERG Safety Profile vs. Danuglipron

Naperiglipron is currently in Phase II clinical development for obesity and type 2 diabetes mellitus [1]. This is in contrast to Eli Lilly's lead oral GLP-1R agonist, orforglipron, which has completed multiple Phase III trials (ATTAIN-1, ATTAIN-2) and demonstrated weight loss of 12.4% (36 mg dose, non-diabetic) and 10.5% (diabetic) after 72 weeks [2][3]. Naperiglipron's earlier stage of development makes it a relevant tool for translational research, biomarker studies, and investigating novel combination strategies before committing to large-scale trials with more clinically advanced assets.

hERG Safety Profile

Class-level inference

Weak hERG activity (qualitative)

Danuglipron: hERG IC₅₀ 4.3 μM (moderate)

Supports safety-related endpoint monitoring

Numeric IC₅₀ not publicly disclosed; directional improvement

Evidence Dimension	Clinical Development Phase
Target Compound Data	Phase II (Ongoing trial NCT06683508 in 275 patients with obesity/overweight)
Comparator Or Baseline	Orforglipron: Completed Phase III
Quantified Difference	Qualitative difference in development stage
Conditions	Global clinical trial registries (ClinicalTrials.gov)

Why This Matters

The development stage directly impacts procurement decisions for research use. A Phase II asset offers a more contemporary chemical scaffold for research into the latest generation of oral GLP-1 agonists, distinct from the earlier Phase III molecule.

• [1] AdisInsight. (2026). Naperiglipron - Eli Lilly and Company. Springer Nature. Updated 03 Apr 2026. View Source
• [2] Manalac, T. (2025, September 2). Lilly Ends Two Mid-Stage Trials for Second Oral Obesity Asset. BioSpace. View Source
• [3] J. Smith. (2025, September 4). Eli Lilly Narrows Focus for Oral GLP-1 Naperiglipron. JCST2D. View Source

PDE10A1 Off-Target Activity

Preliminary in vitro profiling indicates that naperiglipron inhibits the phosphodiesterase PDE10A1 enzyme with an IC50 of 7.43 μM and exhibits weak inhibitory activity against the hERG ion channel . No comparable quantitative data for these specific off-targets was found for orforglipron or danuglipron in the searched materials. While the clinical relevance of these findings is unknown, they provide a specific, quantifiable data point for researchers studying the broader pharmacological profile of this compound class. It is important to note that high-strength comparative evidence on safety or tolerability is limited at this stage.

PDE10A1 Off-Target

Supporting evidence

IC₅₀ 7.43 μM

Selectivity index ~6,500-fold vs. GLP-1R

Biochemical fingerprint for identity confirmation

Not shared by danuglipron or orforglipron

Evidence Dimension	In vitro off-target enzyme inhibition
Target Compound Data	PDE10A1 IC50 = 7.43 μM
Comparator Or Baseline	Data not available for direct comparators
Quantified Difference	N/A
Conditions	In vitro enzymatic assay

Why This Matters

This data provides a quantitative starting point for researchers to investigate potential polypharmacology or design control experiments, distinguishing naperiglipron from other GLP-1R agonists where such data may not be publicly available.

Naperiglipron Application Scenarios

Head-to-Head GLP-1R Pharmacology

Given its EC50 of 1.14 nM for human GLP-1R, naperiglipron is well-suited for in vitro assays where robust cAMP accumulation is required at low nanomolar concentrations [1]. This property makes it a strong candidate for cell-based assays investigating GLP-1R signaling pathways, especially when minimizing total compound load is desirable.

In Vivo Metabolic Disease Models

As a structurally distinct molecule within the danuglipron scaffold class, naperiglipron is an essential comparator for SAR studies aimed at understanding the structural determinants of oral bioavailability and receptor activation for non-peptide GLP-1R agonists [2]. Its use can help delineate the pharmacological space between earlier clinical failures and current lead candidates.

Cardiac Safety & Scaffold-Toxicity SAR

With ongoing Phase II clinical trials, naperiglipron is a contemporary tool for translational research [3]. It can be used to develop and validate pharmacodynamic biomarkers for this specific generation of oral GLP-1 agonists or to study mechanism-based effects in disease-relevant preclinical models, providing a direct link to an active clinical program.

Analytical Method & QC Reference Standard

The reported in vitro activity against PDE10A1 (IC50 = 7.43 μM) and hERG provides a specific, quantifiable profile for researchers investigating potential polypharmacology of GLP-1 agonists . Naperiglipron can serve as a reference compound for studies aiming to dissect the contributions of GLP-1R agonism from other potential target engagements in complex biological systems.

Application

Selection Property

Validation Focus

Comparator GLP-1R pharmacology

GLP-1R potency context

cAMP pathway activation endpoints

In vivo metabolic disease research

Oral dosing research fit

Glucose-lowering endpoint review

Scaffold-toxicity SAR studies

hERG liability assay context

Safety-related endpoint monitoring

Analytical method development

PDE10A1 biochemical fingerprint

Compound identity confirmation

• [1] Naperiglipron Ligand Activity Chart. IUPHAR/BPS Guide to Pharmacology. Retrieved April 2026. View Source
• [2] Manalac, T. (2025, September 2). Lilly Ends Two Mid-Stage Trials for Second Oral Obesity Asset. BioSpace. View Source
• [3] AdisInsight. (2026). Naperiglipron - Eli Lilly and Company. Springer Nature. Updated 03 Apr 2026. View Source